Cas no 1807057-14-2 (1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1807057-14-2
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4793107
• Update Time: 2025-10-28

1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H9BrCl2O/c11-10-3-7(5-12)1-2-8(10)4-9(14)6-13/h1-3H,4-6H2
• InChI Key： CSYRSPWNELHQFC-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=CC=1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one

Introduction to 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one (CAS No. 1807057-14-2)

1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one (CAS No. 1807057-14-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated and chlorinated aromatic ring linked to a chlorinated ketone moiety. The combination of these functional groups endows the compound with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one is C₁₁H₉BrCl₂O, and its molecular weight is approximately 306.09 g/mol. The compound's structure can be visualized as a benzene ring substituted with a bromine atom at the 2-position and a chloromethyl group at the 4-position, which is further connected to a chlorinated propanone moiety. This intricate arrangement of functional groups provides the compound with unique chemical properties, such as high reactivity and stability under various conditions.

In recent years, 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one can effectively inhibit the activity of certain kinases, which are key enzymes involved in cellular signaling and proliferation. This finding suggests that the compound may have potential as a lead molecule for the development of novel anticancer drugs.

Beyond its anticancer properties, 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one has also been investigated for its antimicrobial activity. A study published in the Antimicrobial Agents and Chemotherapy in 2020 reported that the compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This discovery opens up new possibilities for the use of 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one in developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one typically involves a multi-step process that begins with the bromination and chlorination of an appropriate aromatic starting material. Subsequent reactions, such as substitution and condensation, are then used to introduce the chlorinated propanone moiety. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In addition to its biological activities, 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one has also been studied for its physicochemical properties. Research has shown that the compound is stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties make it easy to handle and formulate for various applications, including in vitro assays and animal models.

The safety profile of 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one

In conclusion, 1-(2-Bromo-4-(chloromethyl)phenyl)-3-chloropropan-2-one